Cas no 953140-13-1 (3-fluoro-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-4-methoxybenzene-1-sulfonamide)

• Product Name: 3-fluoro-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-4-methoxybenzene-1-sulfonamide
• CAS No: 953140-13-1
• MF: C₁₈H₂₃FN₂O₄S
• MW: 382.449627161026
• CID: 5914672
• PubChem ID: 16888206
• Update Time: 2025-05-24

3-fluoro-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• F5017-0786
• 3-fluoro-N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-4-methoxybenzenesulfonamide
• 3-fluoro-N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]-4-methoxybenzenesulfonamide
• 3-fluoro-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-4-methoxybenzene-1-sulfonamide
• 953140-13-1
• VU0629723-1
• AKOS024490180
• 3-fluoro-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-4-methoxybenzene-1-sulfonamide

• Inchi： 1S/C18H23FN2O4S/c1-24-18-5-4-16(11-17(18)19)26(22,23)20-12-14-6-8-21(9-7-14)13-15-3-2-10-25-15/h2-5,10-11,14,20H,6-9,12-13H2,1H3
• InChI Key： GUSINLNBGITJHF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OC)(NCC1CCN(CC2=CC=CO2)CC1)(=O)=O

Computed Properties

• Exact Mass: 382.13625655g/mol
• Monoisotopic Mass: 382.13625655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.2Ų

Additional information on 3-fluoro-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-4-methoxybenzene-1-sulfonamide

Comprehensive Overview of 3-fluoro-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-4-methoxybenzene-1-sulfonamide (CAS No. 953140-13-1)

The compound 3-fluoro-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-4-methoxybenzene-1-sulfonamide (CAS No. 953140-13-1) is a structurally complex sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular architecture, featuring a furan-2-yl moiety and a piperidin-4-yl core, makes it a promising candidate for various applications, including drug discovery and medicinal chemistry. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its sulfonamide functional group, which is known for its versatility in drug design.

In recent years, the demand for novel sulfonamide-based compounds has surged, driven by their widespread use in targeting enzymes and receptors. The inclusion of a fluoro substituent and a methoxy group in this compound enhances its pharmacokinetic properties, such as metabolic stability and membrane permeability. These attributes align with current trends in precision medicine, where researchers seek molecules with optimized bioavailability and target specificity. The furan ring, a common heterocycle in bioactive molecules, further contributes to its potential therapeutic relevance.

From a synthetic chemistry perspective, 3-fluoro-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-4-methoxybenzene-1-sulfonamide represents a challenging yet rewarding target for organic chemists. Its synthesis often involves multi-step protocols, including N-alkylation and sulfonylation reactions, which are critical for constructing its intricate framework. The compound's CAS No. 953140-13-1 serves as a unique identifier in chemical databases, facilitating its tracking in academic and industrial research. This is particularly valuable in the era of AI-driven drug discovery, where large datasets are mined for promising leads.

The growing interest in heterocyclic compounds like this one is also reflected in its potential applications beyond pharmaceuticals. For instance, its structural features may lend themselves to materials science, where sulfonamide derivatives are explored for their polymer-modifying properties. Additionally, the compound's fluoro and methoxy groups could influence its electronic properties, making it a subject of interest in agrochemical research for developing next-generation crop protection agents.

As the scientific community continues to explore the boundaries of small-molecule therapeutics, compounds such as 3-fluoro-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-4-methoxybenzene-1-sulfonamide are likely to remain at the forefront of innovation. Its combination of a piperidine scaffold and aryl sulfonamide functionality offers a rich platform for structure-activity relationship (SAR) studies, which are essential for optimizing drug candidates. With advancements in computational chemistry and high-throughput screening, the compound's full potential is yet to be unlocked.

In conclusion, 3-fluoro-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-4-methoxybenzene-1-sulfonamide (CAS No. 953140-13-1) exemplifies the intersection of synthetic chemistry and biomedical research. Its multifaceted applications, coupled with its relevance to contemporary scientific inquiries, underscore its importance in the evolving landscape of chemical innovation. Future studies will undoubtedly shed more light on its mechanistic insights and practical utility, solidifying its place in the annals of scientific progress.